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Compound of Interest

Compound Name: Phenothiazine-d8

Cat. No.: B12294954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Phenothiazine-d8
in various organic solvents. The information contained herein is intended to support research,

development, and formulation activities involving this deuterated compound.

Core Data Summary
Precise, quantitative solubility data for Phenothiazine-d8 in a wide range of organic solvents is

not extensively published. However, available data and qualitative information from various

sources have been compiled to provide a useful reference. The isotopic substitution of

hydrogen with deuterium is generally not expected to significantly alter the solubility of a

compound in organic solvents. Therefore, solubility data for the non-deuterated parent

compound, Phenothiazine, is also included for comparative purposes.

Table 1: Quantitative Solubility of Phenothiazine-d8

Organic Solvent Solubility (mg/mL) Temperature (°C) Source

Dimethyl Sulfoxide

(DMSO)
100 Not Specified [1]

Table 2: Qualitative and Quantitative Solubility of Phenothiazine (Non-deuterated)
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Organic Solvent Solubility Temperature (°C) Source

Acetone Very Soluble Not Specified [2]

Ethanol Soluble Not Specified [3]

Ether Soluble Not Specified [3]

Chloroform Insoluble Not Specified [3]

It is important to note that solubility can be influenced by various factors including temperature,

the purity of both the solute and the solvent, and the presence of any additives.

Experimental Protocols
The determination of solubility is a critical step in the physicochemical characterization of a

compound. The "shake-flask" method is a widely recognized and reliable technique for

determining the equilibrium solubility of a substance in a given solvent.

Shake-Flask Method for Solubility Determination
This protocol outlines the general steps for determining the solubility of Phenothiazine-d8 in

an organic solvent.

1. Materials and Equipment:

Phenothiazine-d8 (solid)

Selected organic solvent of appropriate purity

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)
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Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or other quantitative analytical instrumentation.

2. Procedure:

Preparation of Supersaturated Solution: Add an excess amount of Phenothiazine-d8 to a

vial containing a known volume of the organic solvent. The presence of undissolved solid is

essential to ensure that equilibrium is reached.

Equilibration: Tightly cap the vials and place them in a constant temperature shaker. Agitate

the samples for a sufficient period (typically 24-48 hours) to allow the system to reach

equilibrium. The temperature should be carefully controlled and recorded.

Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the

controlled temperature to permit the undissolved solid to settle. Centrifugation of the samples

can be performed to facilitate the separation of the solid and liquid phases.

Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a

pipette and immediately filter it through a syringe filter to remove any remaining solid

particles.

Quantification: Accurately dilute the filtered solution with the same organic solvent to a

concentration that falls within the linear range of the analytical method. Analyze the

concentration of Phenothiazine-d8 in the diluted sample using a validated HPLC method or

another suitable quantitative technique.

Calculation: Calculate the solubility of Phenothiazine-d8 in the organic solvent based on the

measured concentration and the dilution factor. The results are typically expressed in mg/mL

or mol/L.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps involved in the shake-flask solubility

determination method.
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Experimental Workflow for Solubility Determination

Add excess Phenothiazine-d8
to organic solvent

Equilibrate at constant
temperature with agitation

(24-48 hours)

Allow solid to settle
(Centrifugation optional)

Filter supernatant to
remove undissolved solid

Dilute filtered sample
to known concentration

Quantify concentration using
validated analytical method (e.g., HPLC)

Calculate solubility

Click to download full resolution via product page

Caption: A generalized workflow for determining equilibrium solubility.
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This guide provides a foundational understanding of the solubility of Phenothiazine-d8 in

organic solvents. For critical applications, it is strongly recommended that solubility be

determined experimentally under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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